Cas no 142666-04-4 ((Z)-7-[(1R,2R)-2-[(E)-oct-2-enyl]-5-oxocyclopentyl]hept-5-enoic acid)

• Product Name: (Z)-7-[(1R,2R)-2-[(E)-oct-2-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• CAS No: 142666-04-4
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 172228
• PubChem ID: 6444249
• Update Time: 2025-04-19

(Z)-7-[(1R,2R)-2-[(E)-oct-2-enyl]-5-oxocyclopentyl]hept-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-7-[(1R,2R)-2-[(E)-oct-2-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• (+)(-)-8,12-trans-9-Oxo-prosta-5,14-dienoic acid
• (5Z,14E)-9-oxoprosta-5,14-dien-1-oic acid
• 8,12-Opa
• 8,12-trans-(5Z-14Z)-9-Oxo-prosta-5,14-dienoic acid
• 142666-04-4

• Inchi： 1S/C20H32O3/c1-2-3-4-5-6-9-12-17-15-16-19(21)18(17)13-10-7-8-11-14-20(22)23/h6-7,9-10,17-18H,2-5,8,11-16H2,1H3,(H,22,23)/b9-6+,10-7-/t17-,18+/m0/s1
• InChI Key： NWFUQBWWNMLSID-OZVPIJNCSA-N
• SMILES： O=C1CC[C@H](C/C=C/CCCCC)[C@H]1C/C=C\CCCC(=O)O

Computed Properties

• Exact Mass: 320.23514488g/mol
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54.4